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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument beschreibt detaillierte Protokolle für die Synthese von

Polymethylsilsesquioxan (PMSQ) aus Trichlormethylsilan. Der Schwerpunkt liegt auf einer

kontrollierten und reproduzierbaren zweistufigen Methode, die die Umwandlung von

Trichlormethylsilan in Methyltrimethoxysilan (MTMS) und die anschließende Hydrolyse und

Kondensation von MTMS zu PMSQ mittels eines Säure-Base-katalysierten Sol-Gel-Verfahrens

umfasst.

Einleitung
Polymethylsilsesquioxan ist ein vielseitiges Organosiliciumpolymer mit der allgemeinen Formel

(CH₃SiO₁.₅)n. Aufgrund seiner einzigartigen Eigenschaften, wie hohe thermische Stabilität,

geringe Dielektrizitätskonstante und hervorragende Wasserabweisung, findet es in einer

Vielzahl von Anwendungen Verwendung, von Beschichtungen und Harzen bis hin zu

Kosmetika und als Füllstoff in Verbundwerkstoffen.

Die direkte Hydrolyse von Trichlormethylsilan ist zwar möglich, führt jedoch zu einer heftigen

Reaktion unter Freisetzung von korrosiver Salzsäure (HCl).[1][2] Ein kontrollierterer Ansatz, der

in der Industrie bevorzugt wird, ist die zweistufige Synthese über Methyltrimethoxysilan.[1]

Dieses Verfahren ermöglicht eine bessere Steuerung der Partikelgröße, Morphologie und

Porosität des endgültigen PMSQ-Produkts.
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Reaktionsmechanismus
Die Synthese von PMSQ aus Trichlormethylsilan verläuft in zwei Hauptschritten:

Schritt 1: Synthese von Methyltrimethoxysilan (MTMS)

Trichlormethylsilan wird mit Methanol zu Methyltrimethoxysilan umgesetzt, wobei Salzsäure

als Nebenprodukt entsteht.[1][2]

CH₃SiCl₃ + 3 CH₃OH → CH₃Si(OCH₃)₃ + 3 HCl[1]

Schritt 2: Hydrolyse und Kondensation von MTMS (Sol-Gel-Prozess)

MTMS wird in einem zweistufigen Säure-Base-katalysierten Prozess hydrolysiert und

kondensiert, um PMSQ zu bilden.[3]

Hydrolyse (sauer katalysiert): Die Methoxygruppen (-OCH₃) am Siliciumatom werden durch

Wasser ersetzt, um Silanolgruppen (-OH) zu bilden.

Kondensation (basisch katalysiert): Die Silanolgruppen reagieren miteinander unter

Abspaltung von Wasser zu Siloxanbindungen (Si-O-Si), die das polymere Netzwerk des

PMSQ bilden.

Experimentelle Protokolle
Protokoll 1: Synthese von Methyltrimethoxysilan
(MTMS) aus Trichlormethylsilan
Dieses Protokoll beschreibt die Synthese von MTMS im Labormaßstab.

Materialien:

Trichlormethylsilan (CH₃SiCl₃)

Methanol (CH₃OH), wasserfrei

Natriummethanolat-Lösung in Methanol (zur Neutralisation)

Reaktionskolben mit Rückflusskühler, Tropftrichter und Rührwerk
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Destillationsapparatur

Durchführung:

In einem trockenen Reaktionskolben wird Methanol im Molverhältnis von etwa 3:1 zu

Trichlormethylsilan vorgelegt.

Unter Rühren und Kühlen wird Trichlormethylsilan langsam aus dem Tropftrichter

zugegeben, wobei die Reaktionstemperatur bei 20 °C gehalten wird.[4]

Nach vollständiger Zugabe wird die Mischung für eine Stunde bei 75 °C unter Rückfluss

erhitzt, um die Reaktion zu vervollständigen und HCl-Gas auszutreiben.[4]

Die Reaktionsmischung wird auf Raumtemperatur abgekühlt und mit einer

Natriummethanolat-Lösung auf einen pH-Wert von 6-8 neutralisiert.[5]

Das ausgefallene Salz wird durch Filtration entfernt.

Das rohe MTMS wird durch fraktionierte Destillation gereinigt. Die Fraktion, die bei 102-104

°C siedet, wird gesammelt.[1]

Erwartete Ergebnisse:

Die Ausbeute an hochreinem MTMS (Reinheit >98%) kann bei diesem Verfahren hoch sein.[4]

Protokoll 2: Synthese von Polymethylsilsesquioxan
(PMSQ) Mikrosphären mittels zweistufigem Säure-Base-
katalysiertem Sol-Gel-Verfahren
Dieses Protokoll beschreibt die Synthese von PMSQ-Mikrosphären mit kontrollierter

Partikelgröße.[3]

Materialien:

Methyltrimethoxysilan (MTMS)

Deionisiertes Wasser
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Essigsäure (5 Gew.-%)

Ammoniaklösung (5 Gew.-%)

Becherglas mit Magnetrührer

Durchführung:

Hydrolyse: In einem Becherglas werden 80 g MTMS, 700 g deionisiertes Wasser und 1 g

5%ige Essigsäure gemischt. Die Mischung wird bei 36 °C mit 1000 U/min gerührt, bis eine

klare Lösung entsteht.[3]

Kondensation: Eine angemessene Menge 5%ige Ammoniaklösung wird zu der klaren

Lösung gegeben, bis die Lösung trüb wird (pH ≈ 11.7).[3]

Das Rühren wird fortgesetzt, bis die Lösung trüb wird, und dann für 1 Stunde stehen

gelassen.[3]

Anschließend wird die Lösung für eine weitere Stunde bei 200 U/min gerührt.[3]

Aufreinigung: Die resultierenden PMSQ-Partikel werden durch Zentrifugation abgetrennt,

mehrmals mit deionisiertem Wasser und anschließend mit Ethanol gewaschen, um nicht

umgesetzte Edukte und Katalysatoren zu entfernen.

Trocknung: Die gereinigten PMSQ-Partikel werden im Ofen bei 60-80 °C getrocknet.

Erwartete Ergebnisse:

Unter den optimierten Bedingungen können PMSQ-Mikrosphären mit guter Sphärizität, enger

Größenverteilung und einer durchschnittlichen Partikelgröße von etwa 1,52 µm hergestellt

werden. Die Ausbeute kann ungefähr 85% betragen.[3]

Quantitative Datenzusammenfassung
Die folgenden Tabellen fassen die quantitativen Daten aus der Literatur zur Synthese von

PMSQ zusammen.

Tabelle 1: Einfluss der Reaktionsparameter auf die Eigenschaften von PMSQ-Mikrosphären[3]
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Parameter Wert

Durchschnittli
che
Partikelgröße
(µm)

Sphärizität
Partikelgrößen
-Uniformität

Wasser/MTMS-

Verhältnis
500:100 2.32 0.856 -

700:100 1.75 0.956 1.56

700:80 1.52 0.998 1.38

Reaktionstemper

atur (°C)
10 3.57 0.949 -

20 2.15 0.968 -

36 1.52 0.998 -

50 1.28 0.994 -

60 1.11 0.982 -

pH-Wert - - - -

11.7 (optimiert) 1.52 0.998 1.38

Fettgedruckte Werte kennzeichnen die optimierten Bedingungen.

Tabelle 2: Molekulargewicht und Ausbeute von Polysiloxanen
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Synthesemethode
Molekulargewicht
(Mw, g/mol )

Ausbeute (%) Referenz

Hydrolytische

Polykondensation von

Chlorsilanen

~5000 - [6]

Hydrolytische

Polykondensation (b-

r-PMHS)

- 57-84 [7]

Zweistufiges Säure-

Base-katalysiertes

Sol-Gel

- ~85 [3]

Visualisierung des Arbeitsablaufs
Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, visualisieren die

experimentellen Arbeitsabläufe.
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Schritt 1: MTMS Synthese

Trichlormethylsilan

Reaktion & Rückfluss

Methanol

NeutralisationAbkühlen Filtration Destillation Methyltrimethoxysilan

Schritt 2: PMSQ Synthese (Sol-Gel)

Methyltrimethoxysilan

HydrolyseWasser

Essigsäure

Kondensation & Alterung
Klare Lösung

Ammoniak

Zentrifugation & WaschenTrübe Suspension Trocknung PMSQ Mikrosphären
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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